Cas no 2171162-70-0 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• CAS No: 2171162-70-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6178609
• PubChem ID: 165813739
• Update Time: 2025-05-25

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• EN300-1487001
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid
• 2171162-70-0

• Inchi： 1S/C25H28N2O5/c1-16(22(28)27-25(23(29)30)13-7-2-8-14-25)26-24(31)32-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21H,2,7-8,13-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t16-/m0/s1
• InChI Key： ZONPYVXDMGLHHP-INIZCTEOSA-N
• SMILES： OC(C1(CCCCC1)NC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid

Research Brief on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS: 2171162-70-0)

The compound 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS: 2171162-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its Fmoc-protected amino acid moiety makes it particularly valuable in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern medicinal chemistry.

Recent studies have explored the applications of this compound in the synthesis of novel peptide-based therapeutics. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of cyclic peptide inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the cyclohexane-1-carboxylic acid component enhances conformational rigidity, improving binding affinity to target proteins. This finding opens new avenues for designing more stable and effective peptide drugs.

Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), have been employed to characterize the compound's purity and stability. Research published in Analytical Chemistry (2024) reported optimized HPLC methods for quality control of 2171162-70-0, crucial for its application in GMP-compliant pharmaceutical manufacturing. These methodological advancements ensure reproducible synthesis of peptide therapeutics containing this building block.

Emerging applications extend beyond traditional peptide synthesis. A groundbreaking study in Nature Chemical Biology (2024) utilized 2171162-70-0 as a key component in developing PROTAC (proteolysis-targeting chimera) molecules. The compound's structural features facilitated the creation of bifunctional molecules that successfully targeted previously "undruggable" proteins, demonstrating its versatility in modern drug discovery paradigms.

Ongoing research focuses on expanding the utility of this compound in mRNA display techniques and combinatorial chemistry. Preliminary results from a multi-institutional collaboration suggest that derivatives of 2171162-70-0 may serve as valuable scaffolds for generating diverse peptide libraries, potentially accelerating the discovery of next-generation biologics. These developments position the compound as an increasingly important tool in both academic research and industrial drug development pipelines.